molecular formula C11H13NO4 B8575825 3-(3,4-Dimethoxyphenyl)-2-propenehydroximic acid

3-(3,4-Dimethoxyphenyl)-2-propenehydroximic acid

Cat. No. B8575825
M. Wt: 223.22 g/mol
InChI Key: FAKIVHFFVVPOKL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3,4-Dimethoxyphenyl)-2-propenehydroximic acid is a useful research compound. Its molecular formula is C11H13NO4 and its molecular weight is 223.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(3,4-Dimethoxyphenyl)-2-propenehydroximic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3,4-Dimethoxyphenyl)-2-propenehydroximic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(3,4-Dimethoxyphenyl)-2-propenehydroximic acid

Molecular Formula

C11H13NO4

Molecular Weight

223.22 g/mol

IUPAC Name

3-(3,4-dimethoxyphenyl)-N-hydroxyprop-2-enamide

InChI

InChI=1S/C11H13NO4/c1-15-9-5-3-8(7-10(9)16-2)4-6-11(13)12-14/h3-7,14H,1-2H3,(H,12,13)

InChI Key

FAKIVHFFVVPOKL-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)C=CC(=O)NO)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of hydroxylamine hydrochloride (5.09 g, 72 mmol) in methanol (26 ml) was added to a solution of 88% potassium hydroxide (6.99 g, 109 mmol) in methanol (15.3 ml), keeping the temperature below 40° C. The mixture was cooled to 0° C., filtered, and methyl 3,4-dimethoxycinnamate (8.0 g, 36 mmol) was added to the filtrate. After two hours, concentrated HCl (5 ml) was added to the cold solution. The resulting precipitate was filtered, washed with water and ether, and dried in vacuo, to give 6.74 g (84% yield) of the named compound, mp 183°-185° C.
Quantity
5.09 g
Type
reactant
Reaction Step One
Quantity
6.99 g
Type
reactant
Reaction Step One
Quantity
26 mL
Type
solvent
Reaction Step One
Quantity
15.3 mL
Type
solvent
Reaction Step One
Quantity
8 g
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
reactant
Reaction Step Three
Yield
84%

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